Cas no 87569-08-2 (5-Octyn-4-one, 3,7,7-trimethyl-, (S)-)

• Product name: 5-Octyn-4-one, 3,7,7-trimethyl-, (S)-
• CAS No: 87569-08-2
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 655053
• PubChem ID: 13202849

5-Octyn-4-one, 3,7,7-trimethyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 5-Octyn-4-one, 3,7,7-trimethyl-, (S)-
• (3S)-3,7,7-trimethyloct-5-yn-4-one
• DTXSID40527246
• 87569-08-2

• Inchi： InChI=1S/C11H18O/c1-6-9(2)10(12)7-8-11(3,4)5/h9H,6H2,1-5H3/t9-/m0/s1
• InChI Key： LUZWQQNWIQFVTN-VIFPVBQESA-N
• SMILES： CCC(C)C(=O)C#CC(C)(C)C

Computed Properties

• Exact Mass: 166.135765193g/mol
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų